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Compound of Interest

Compound Name: Kojitriose
CAS No.: 74738-47-9
Cat. No.: B12349901
Get Quote
. J

Kojitriose, a trisaccharide with the chemical formula C1sHs2016, is a carbohydrate molecule of
increasing interest in the fields of biochemistry and pharmacology. This technical guide
provides a comprehensive overview of its chemical properties, enzymatic synthesis, and
potential biological activities, with a focus on its relevance to researchers, scientists, and drug
development professionals.

Core Chemical and Physical Data

Kojitriose is an oligosaccharide composed of three glucose units linked by a-1,2 glycosidic
bonds. Its fundamental properties are summarized in the table below for quick reference.

Property Value Citation(s)
CAS Number 74738-47-9

Molecular Weight 504.44 g/mol

Molecular Formula C18H32016
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Enzymatic Synthesis of Kojitriose

The primary method for producing Kojitriose is through enzymatic synthesis, which offers high
specificity and yield. The key enzyme involved in this process is kojibiose phosphorylase
(KPase). This enzyme catalyzes the transfer of a glucose unit from a donor substrate, such as
B-D-glucose-1-phosphate (B-G1P), to an acceptor molecule.

Experimental Protocol: Enzymatic Synthesis

A common method for synthesizing kojioligosaccharides, including kojitriose, involves the
reaction of glucose and (-D-glucose-1-phosphate in the presence of kojibiose phosphorylase.
[1] By adjusting the ratio of glucose to 3-G1P, the average degree of polymerization of the
resulting oligosaccharides can be controlled.[1]

A second method utilizes the simultaneous action of kojibiose phosphorylase and maltose
phosphorylase (MPase) with maltose as the starting material.[1] This approach can yield
kojioligosaccharides at approximately 70% under optimal conditions.[1] The principal products
of this synthesis are 4-a-D-Kojibiosyl-glucose, kojitriose, and kojitetraose.[1]

Generalized Reaction Scheme:
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Fig. 1: Enzymatic synthesis of Kojitriose.

Purification of Kojitriose

Following enzymatic synthesis, the reaction mixture contains a range of kojioligosaccharides
with varying degrees of polymerization. Purification of kojitriose is typically achieved using
column chromatography techniques.

Experimental Protocol: Purification

While specific, detailed protocols for the purification of Kojitriose are not readily available in
the public domain, a general approach can be outlined based on the separation of other
oligosaccharides. Toyopearl HW-40S column chromatography has been successfully used to
isolate trisaccharides synthesized using kojibiose phosphorylase.[2] High-Performance Liquid
Chromatography (HPLC) with a suitable stationary phase, such as an amino-functionalized
silica gel or a specialized carbohydrate column, would be the method of choice for achieving
high purity. A gradient elution with a mobile phase consisting of acetonitrile and water is
commonly employed for separating oligosaccharides.

Generalized Purification Workflow:
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Fig. 2: Generalized purification workflow for Kojitriose.

Potential Biological Activities and Mechanisms

Research into the biological effects of kojioligosaccharides, including kojitriose, is an emerging

area. The primary reported activities are related to their potential as prebiotics and their

interaction with digestive enzymes.
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Prebiotic Potential

Kojibiose, a disaccharide component of kojitriose, has been shown to be utilized by beneficial
gut bacteria such as Bifidobacterium, Lactobacillus, Clostridium, Bacteroides, and
Eubacterium.[3] This suggests that kojitriose may also act as a prebiotic, selectively promoting
the growth of these beneficial microorganisms in the gut. The fermentation of such prebiotics
by gut microbiota leads to the production of short-chain fatty acids (SCFAs), which are known

to have numerous health benefits.

Hypothesized Prebiotic Mechanism:
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Fig. 3: Hypothesized prebiotic mechanism of Kojitriose.

Resistance to Digestion

An important characteristic of kojioligosaccharides, including kojitriose, is their resistance to
hydrolysis by human digestive enzymes.[1] Studies have shown that they are not broken down
by salivary amylase, artificial gastric juice, pancreatic amylase, or small intestinal enzymes.[1]
This resistance allows them to reach the colon intact, where they can be utilized by the gut

microbiota, further supporting their potential as prebiotics.
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a-Glucosidase Inhibition

Kojibiose has been investigated for its role as an a-glucosidase inhibitor.[3] a-Glucosidase is an
enzyme responsible for the breakdown of complex carbohydrates into glucose in the small
intestine. Inhibition of this enzyme can slow down glucose absorption and may be beneficial in
managing blood sugar levels. While specific studies on the a-glucosidase inhibitory activity of
kojitriose are limited, its structural similarity to kojibiose suggests it may possess similar
properties.

Conclusion

Kojitriose is a promising oligosaccharide with potential applications in the food and
pharmaceutical industries. Its enzymatic synthesis provides a viable route for production, and
its resistance to digestion and potential prebiotic activity make it a candidate for further
investigation as a functional food ingredient. The exploration of its potential as an a-
glucosidase inhibitor also warrants further research for its application in drug development. This
technical guide provides a foundational understanding of Kojitriose, and it is anticipated that
future research will further elucidate its biological mechanisms and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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